Cas no 64524-88-5 (Naphthalene, 5-ethynyl-1,4-dimethyl-)

• Product Name: Naphthalene, 5-ethynyl-1,4-dimethyl-
• CAS No: 64524-88-5
• MF: C₁₄H₁₂
• MW: 180.245083808899
• CID: 423239
• PubChem ID: 71379733
• Update Time: 2025-04-19

Naphthalene, 5-ethynyl-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 5-ethynyl-1,4-dimethyl-
• 5-ethynyl-1,4-dimethylnaphthalene
• DTXSID20802280
• 64524-88-5

• Inchi： 1S/C14H12/c1-4-12-6-5-7-13-10(2)8-9-11(3)14(12)13/h1,5-9H,2-3H3
• InChI Key： IURIUWFAMQJMQQ-UHFFFAOYSA-N
• SMILES： C12C(C#C)=CC=CC1=C(C)C=CC=2C

Computed Properties

• Exact Mass: 180.09396
• Monoisotopic Mass: 180.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0